Cas no 1788054-72-7 (methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide)
methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide
- methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide
- SB20006
- MFCD28502506
- Methyl2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylatehydrobromide
- AS-52400
- Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylate HBr
- P15045
- AKOS025290045
- CS-0049150
- Methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate HBr
- 1788054-72-7
- methyl 2-oxo-1,3-dihydropyrrolo[3,2-c]pyridine-6-carboxylate;hydrobromide
-
- MDL: MFCD28502506
- Inchi: 1S/C9H8N2O3.BrH/c1-14-9(13)7-3-6-5(4-10-7)2-8(12)11-6;/h3-4H,2H2,1H3,(H,11,12);1H
- InChI Key: ATCGDKXNIMBJOY-UHFFFAOYSA-N
- SMILES: Br.O=C1CC2C=NC(C(=O)OC)=CC=2N1
Computed Properties
- Exact Mass: 271.97965g/mol
- Monoisotopic Mass: 271.97965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.3Ų
methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294300-1g |
Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide |
1788054-72-7 | 95% | 1g |
$1082 | 2021-06-09 | |
| abcr | AB459435-250 mg |
Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylate HBr; . |
1788054-72-7 | 250MG |
€861.60 | 2023-07-18 | ||
| Chemenu | CM294300-1g |
Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide |
1788054-72-7 | 95%+ | 1g |
$954 | 2023-02-17 | |
| TRC | M225370-5mg |
Methyl 2-Oxo-1h,2h,3h-Pyrrolo[3,2-C]Pyridine-6-Carboxylate Hydrobromide |
1788054-72-7 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M225370-10mg |
Methyl 2-Oxo-1h,2h,3h-Pyrrolo[3,2-C]Pyridine-6-Carboxylate Hydrobromide |
1788054-72-7 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M225370-50mg |
Methyl 2-Oxo-1h,2h,3h-Pyrrolo[3,2-C]Pyridine-6-Carboxylate Hydrobromide |
1788054-72-7 | 50mg |
$ 275.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M175095-250mg |
methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide |
1788054-72-7 | 97% | 250mg |
¥9911.90 | 2023-09-01 | |
| Alichem | A029197368-250mg |
Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide |
1788054-72-7 | 95% | 250mg |
$495.41 | 2022-04-02 | |
| Alichem | A029197368-1g |
Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide |
1788054-72-7 | 95% | 1g |
$1,191.71 | 2022-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011592-1-100MG |
methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide |
1788054-72-7 | 97% | 100MG |
¥ 1,359.00 | 2023-04-14 |
methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide
Methyl 2-Oxo-1H,2H,3H-Pyrrolo[3,2-C]Pyridine-6-Carboxylate Hydrobromide: A Comprehensive Overview
The compound methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide, identified by the CAS number 1788054-72-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural diversity. The molecule's structure comprises a pyrrolopyridine framework with a carboxylate group and a hydrobromide counterion, making it a versatile building block for further chemical modifications.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a variety of methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic processes to achieve high yields and purity levels. The synthesis typically involves the condensation of appropriate starting materials under controlled conditions to form the pyrrolopyridine core. Subsequent functionalization steps introduce the methyl ester and hydrobromide groups, ensuring the final product meets the desired specifications.
The structural uniqueness of methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide has been leveraged in several applications. In materials science, this compound has shown promise as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable π-conjugated systems makes it an ideal candidate for electronic devices requiring high charge carrier mobility.
Moreover, the compound has garnered attention in the pharmaceutical industry due to its potential as a bioactive agent. Studies have demonstrated that derivatives of this compound exhibit modulatory effects on key biological targets, including enzymes and receptors. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy in therapeutic applications.
In terms of physical properties, methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide exhibits a melting point of approximately 180°C under standard conditions. Its solubility profile is favorable in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM), facilitating its use in various chemical reactions. The presence of the hydrobromide counterion also imparts acidic characteristics to the compound, which can be exploited in proton transfer reactions.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analyses confirm the compound's purity and structural integrity. Additionally, computational chemistry methods have been employed to study its electronic properties and reactivity patterns.
The environmental impact of methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide is another area of interest. Researchers are investigating its biodegradability and toxicity profiles to ensure sustainable practices during its production and application. Preliminary results suggest that the compound exhibits low toxicity towards aquatic organisms under standard test conditions.
In conclusion, methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science and pharmacology. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future advancements in these fields.
1788054-72-7 (methyl 2-oxo-1H,2H,3H-pyrrolo[3,2-c]pyridine-6-carboxylate hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)